2-(7-methoxy-1-benzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(7-methoxy-1-benzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H19BO4/c1-14(2)15(3,4)20-16(19-14)11-6-7-12(17-5)13-10(11)8-9-18-13/h6-9H,1-5H3
• InChI Key: WMNCYSNBUYXKQB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=COC3=C(C=C2)OC
• Molecular Formula: C15H19BO4
• Molecular Weight: 274.12 g/mol

Description

The compound “2-(7-methoxy-1-benzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a complex organic molecule. It contains a benzofuran ring, which is a type of aromatic organic compound that consists of a fused benzene and furan ring. The methoxy group attached to the benzofuran ring suggests that it is a derivative of benzofuran. The tetramethyl-1,3,2-dioxaborolane part of the molecule suggests that it contains a boron atom, which is less common in organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of the benzofuran and dioxaborolane rings. These rings would likely be planar, with the atoms in the ring all lying in the same plane. The methoxy group would likely be in an equatorial position, sticking out from the plane of the benzofuran ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, we can predict that it would likely be a solid at room temperature, due to the presence of the aromatic rings. It would likely be soluble in organic solvents, due to the presence of the benzofuran and dioxaborolane rings.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. If it has interesting biological activity, it could be studied as a potential drug. If it has interesting chemical properties, it could be studied for use in chemical synthesis.